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Compound of Interest

Compound Name: Lica 38

Cat. No.: B15806110

Get Quote

For researchers and professionals in drug development, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemicals are critical

components of laboratory safety. This document provides essential, step-by-step guidance for

the proper disposal of Lica 38, a titanate coupling agent, to ensure operational safety and

regulatory compliance.

Lica 38, also known as Ken-React® LICA 38, is a combustible liquid and causes serious eye

irritation.[1] Adherence to proper disposal protocols is crucial to mitigate risks and protect both

laboratory personnel and the environment.

Chemical and Physical Properties of Lica 38
A summary of the key quantitative data for Lica 38 is provided in the table below for easy

reference.
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Property Value

CAS Number 103432-54-8

Appearance Greenish-brown, transparent viscous liquid

Flash Point 140 °F (60 °C)

Density 1.13 g/cm³ at 16 °C

Viscosity <5000 cps at 25 °C

Solubility Soluble in isopropyl alcohol, xylene, toluene

InChI

InChI=1S/3C16H36O7P2.C12H21O3.4Ti/c31-5-

9-11-15(7-3)13-21-25(20,23-24(17,18)19)22-14-

16(8-4)12-10-6-2;1-4-7-14-10-12(6-3,9-13)11-

15-8-5-2;;;;/h315-16H,5-14H2,1-4H3,

(H2,17,18,19);4-5H,1-2,6-

11H2,3H3;;;;/q;;;-1;;;+1;+2/p-6

Experimental Protocols for Safe Disposal
The following detailed methodologies provide a procedural workflow for the safe disposal of

Lica 38.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye Protection: Always wear safety goggles or a face shield to protect against splashes.[2][3]

Hand Protection: Use impervious gloves compatible with Lica 38.[1]

Protective Clothing: Wear a lab coat, closed-toe shoes, and clothing that covers the arms

and legs.[2]

Ventilation: Handle Lica 38 in a well-ventilated area to minimize inhalation of vapors.[1]

Ignition Sources: Keep away from open flames, hot surfaces, and other potential ignition

sources as Lica 38 is a combustible liquid.[1][4]
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2. Waste Collection and Storage:

Designated Waste Container: Collect waste Lica 38 in a designated, properly labeled

container. The container should be made of a compatible material (e.g., glass or a suitable

plastic) and have a secure lid.[5][6]

Labeling: Clearly label the waste container with "Hazardous Waste," "Combustible," "Eye

Irritant," and the chemical name "Lica 38."

Storage Location: Store the waste container in a cool, dry, and well-ventilated area

designated for hazardous waste.[4] This area should be away from incompatible materials.

Container Integrity: Ensure the waste container is kept closed except when adding waste to

prevent the release of vapors.[5]

3. Disposal Procedure:

Do Not Dispose Down the Drain: Under no circumstances should Lica 38 be poured down

the sink or into any drainage system.[3][4][7]

Segregation of Waste: Do not mix Lica 38 waste with other incompatible waste streams.

Licensed Waste Disposal Service: Arrange for the collection and disposal of Lica 38 waste

through a licensed and reputable hazardous waste disposal company.[4][7] These

companies are equipped to handle and transport hazardous materials in compliance with all

federal, state, and local regulations.

Documentation: Maintain a record of the waste generated, including the quantity and date of

disposal, in accordance with your institution's policies and local regulations.

Logical Workflow for Lica 38 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Lica 38.
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Start: Lica 38 Waste Generated

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Select Designated
Hazardous Waste Container

Step 3: Label Container Correctly
('Hazardous Waste', 'Lica 38', etc.)

Step 4: Carefully Transfer Waste
to Container

Step 5: Store Container in a
Designated, Ventilated Area

Step 6: Contact Licensed
Hazardous Waste Disposal Service

Step 7: Complete and
File Disposal Documentation

End: Safe and Compliant Disposal
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Caption: A workflow diagram illustrating the step-by-step procedure for the safe disposal of

Lica 38.

By following these procedures, laboratories can ensure the safe handling and disposal of Lica
38, fostering a secure research environment and maintaining compliance with all relevant

safety and environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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